
Technical Support Center: Pipetting and
Handling Viscous ONO-3805 Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ONO-3805

Cat. No.: B15577819 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and pipetting of viscous solutions of ONO-
3805.

Frequently Asked Questions (FAQs)
Q1: What is ONO-3805?

ONO-3805 is a non-steroidal inhibitor of 5α-reductase, an enzyme that converts testosterone to

the more potent androgen, dihydrotestosterone (DHT)[1][2][3]. It has been investigated for its

potential in conditions like benign prostatic hyperplasia[1][2]. For research purposes, it is often

supplied as a powder and may be reconstituted in various solvents, which can result in a

viscous solution.

Q2: Why is my ONO-3805 solution viscous?

The viscosity of your ONO-3805 solution will depend on the solvent used for reconstitution and

the concentration of ONO-3805. High concentrations of chemical compounds or the use of

certain solvents like glycerol or DMSO can lead to highly viscous solutions[4].

Q3: What are the main challenges when pipetting viscous ONO-3805 solutions?

Pipetting viscous liquids presents several challenges that can impact experimental accuracy

and reproducibility[5][6]. These include:
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Inaccurate volume aspiration: The high resistance to flow can prevent the correct amount of

liquid from being drawn into the pipette tip.

Sample retention: The solution can stick to the inner walls of the pipette tip, leading to

incomplete dispensing.

Air bubble formation: The slow flow of the liquid can easily introduce air bubbles, which affect

volume accuracy[7].

Slow pipetting speed: The entire process of aspirating and dispensing is significantly slower

than with aqueous solutions.

Troubleshooting Guide
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Problem Potential Cause Recommended Solution

Inaccurate and inconsistent

volumes

Standard forward pipetting

technique is not suitable for

viscous liquids.

Use the reverse pipetting

technique. This involves

aspirating more liquid than

needed and then dispensing

only the desired volume, which

improves accuracy for viscous

solutions[8][9][10].

Solution sticking to the pipette

tip

Adhesion of the viscous liquid

to the polypropylene surface of

standard pipette tips.

Use low-retention pipette tips.

These tips have a hydrophobic

inner surface that reduces the

adherence of liquids[4][9].

Alternatively, wide-bore tips

can be used to facilitate easier

liquid flow[4][10].

Air bubbles in the pipette tip
Aspirating the liquid too

quickly.

Reduce the pipetting speed. A

slower aspiration and

dispensing rate allows the

viscous liquid to move

smoothly without creating air

pockets[7][9].

Droplets clinging to the tip after

dispensing

Incomplete dispensing due to

the cohesive nature of the

solution.

Employ the touch dispense

method by touching the pipette

tip to the side of the receiving

vessel to help release the

entire volume[8]. Also, pausing

for a few seconds after

dispensing can allow the liquid

to fully drain from the tip[4][7].

Liquid dripping from the tip

after aspiration

This is more common with

volatile viscous liquids.

To counteract dripping, an air

gap can be aspirated after

drawing up the sample[8].
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Experimental Protocols
Protocol 1: Reverse Pipetting Technique
This protocol is recommended for accurate pipetting of viscous ONO-3805 solutions[8][9][10].

Materials:

Adjustable volume pipette

Low-retention or wide-bore pipette tips

Viscous ONO-3805 solution

Receiving vessel

Procedure:

Set the pipette to the desired volume.

Attach a new low-retention or wide-bore pipette tip.

Press the plunger completely down to the second stop (the blowout position).

Immerse the pipette tip just below the surface of the ONO-3805 solution.

Slowly and smoothly release the plunger to aspirate the liquid. Keep the tip immersed for a

few seconds after the plunger is fully released to ensure the complete volume is drawn in[4]

[7].

Withdraw the tip from the solution. A small excess of liquid will be present in the tip.

To dispense, place the tip against the inner wall of the receiving vessel.

Slowly press the plunger down to the first stop. This will dispense the set volume.

Hold the plunger at the first stop and remove the tip from the vessel. The remaining excess

liquid in the tip should be discarded properly.
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Summary of Pipetting Speed Adjustments
Liquid Type Aspiration Speed Dispensing Speed Notes

Aqueous Solutions

(for comparison)
Default/Fast Default/Fast

Standard pipetting

techniques apply.

Glycerol-based

solutions
Slow (~100 µl/sec) Slow

Use wide-bore tips

and reverse pipetting.

Allow extra time for

aspiration and

dispensing[4].

Surfactant-containing

solutions (e.g.,

Tween® 20)

Slower than water Reduced

Reverse pipetting is

recommended to

avoid foaming[4][8].

Volatile viscous liquids

(e.g., with ethanol)
Default (like water) Reduced

Add an air gap after

aspiration to prevent

dripping[8].

Visualizing the Mechanism of Action of ONO-3805
The following diagram illustrates the biochemical pathway inhibited by ONO-3805.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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